
Technical Guide: Physicochemical Properties of
2-Ethyloxolan-3-amine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Ethyloxolan-3-amine

Cat. No.: B15265810 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Ethyloxolan-3-amine is a heterocyclic organic compound with potential applications in

pharmaceutical and chemical research. A thorough understanding of its physicochemical

properties is fundamental for its application in drug design, synthesis, and formulation. This

technical guide provides a summary of the available data for 2-Ethyloxolan-3-amine and

outlines detailed experimental protocols for the determination of its key physicochemical

parameters.

Core Physicochemical Data
Quantitative data for 2-Ethyloxolan-3-amine is sparse in publicly available literature. The

following table summarizes the known information and highlights the parameters that require

experimental determination.
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Property Value Source

IUPAC Name 2-Ethyloxolan-3-amine -

Synonyms
3-Amino-2-ethyl-

tetrahydrofuran
-

CAS Number 1500657-23-7 Commercial Supplier

Molecular Formula C₆H₁₃NO Commercial Supplier

Molecular Weight 115.17 g/mol Commercial Supplier

Melting Point No data available -

Boiling Point No data available -

Water Solubility No data available -

pKa No data available -

LogP No data available -

Experimental Protocols for Physicochemical
Property Determination
The following sections detail standard experimental methodologies that can be employed to

determine the unknown physicochemical properties of 2-Ethyloxolan-3-amine.

Determination of Boiling Point (Micro-scale Method)
Given that 2-Ethyloxolan-3-amine is likely a liquid at room temperature based on its structure

and the properties of similar small amines, a micro-scale boiling point determination method is

appropriate.[1][2]

Methodology:

Sample Preparation: A small sample of 2-Ethyloxolan-3-amine (a few milliliters) is placed

into a clean, dry test tube.[1]

Apparatus Setup:
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An empty capillary tube is placed in the test tube with the open end down.

The test tube is attached to a thermometer using a rubber band or thread, ensuring the

bottom of the test tube is level with the thermometer bulb.

The assembly is suspended in a heating bath (e.g., paraffin oil) ensuring the sample is

below the liquid level of the bath.[1]

Heating and Observation:

The heating bath is heated gently and stirred to ensure uniform heat distribution.[1]

Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from

the open end of the capillary tube.

The temperature at which a rapid and continuous stream of bubbles emerges is recorded.

At this point, the vapor pressure of the sample is equal to the atmospheric pressure.[1]

Data Recording: The recorded temperature is the boiling point of the substance. It is

advisable to repeat the measurement to ensure accuracy.

Apparatus Setup Measurement

Place sample in test tube Insert inverted capillary tube Attach test tube to thermometer Suspend in heating bath Heat bath gently Observe for rapid bubble stream Record temperature

Click to download full resolution via product page

Diagram of the workflow for boiling point determination.

Determination of Water Solubility
A qualitative and semi-quantitative assessment of water solubility can be performed using a

simple test tube method.[3][4]

Methodology:
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Sample Preparation: In a small test tube, add a known small amount of 2-Ethyloxolan-3-
amine (e.g., 2-3 drops if liquid, or ~10 mg if solid).[5]

Solvent Addition: Add a small, measured volume of deionized water (e.g., 0.1 mL) to the test

tube.

Observation: Vigorously shake the test tube. Observe if the compound dissolves completely

to form a homogeneous solution.[5]

Incremental Solvent Addition: If the compound does not dissolve, add incremental volumes

of water, shaking after each addition, until the compound dissolves or a maximum volume

(e.g., 3 mL) is reached.

Classification:

Soluble: If the compound dissolves completely.

Slightly Soluble: If only a portion of the compound dissolves.

Insoluble: If the compound does not visibly dissolve.[3]

pH Measurement: For soluble or slightly soluble samples, the pH of the resulting solution

should be measured using pH paper or a calibrated pH meter to determine if the compound

is acidic or basic.[4][6] Given the amine functional group, a basic pH is expected.

Add known amount of sample to test tube Add small volume of water Shake vigorously

Observe for dissolution Soluble?

Record as SolubleYes

Add more water incrementally

No

Maximum volume reached?
No

Record as Insoluble/Slightly SolubleYes
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Logical workflow for determining water solubility.
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Determination of pKa by Potentiometric Titration
The pKa, a measure of the acidity of the conjugate acid of the amine, is a critical parameter.

Potentiometric titration is a precise method for its determination.[7][8][9]

Methodology:

Instrument Calibration: Calibrate a pH meter using standard buffer solutions (e.g., pH 4, 7,

and 10).[7]

Sample Preparation:

Accurately weigh a sample of 2-Ethyloxolan-3-amine and dissolve it in a known volume

of deionized water to create a solution of known concentration (e.g., 0.01 M).

To maintain a constant ionic strength, a neutral salt such as potassium chloride (KCl) can

be added.[7]

Titration:

Place the sample solution in a beaker with a magnetic stir bar and immerse the calibrated

pH electrode.

Titrate the solution with a standardized solution of a strong acid (e.g., 0.1 M HCl), adding

the titrant in small, precise increments.[9]

Record the pH of the solution after each addition of the titrant, allowing the reading to

stabilize.[7]

Data Analysis:

Plot a titration curve of pH versus the volume of titrant added.

Determine the equivalence point, which is the point of maximum slope on the titration

curve (the inflection point).

The pH at the half-equivalence point (the point where half of the amine has been

protonated) is equal to the pKa of the conjugate acid.[10]
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Calibrate pH meter

Prepare aqueous solution of amine

Titrate with standardized acid

Record pH after each addition

Plot pH vs. volume of titrant

Determine equivalence point

Determine half-equivalence point

pKa = pH at half-equivalence point

Click to download full resolution via product page

Workflow for pKa determination by potentiometric titration.
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Determination of Octanol-Water Partition Coefficient
(LogP) by Shake-Flask Method
The octanol-water partition coefficient (LogP) is a measure of a compound's lipophilicity and is

crucial for predicting its pharmacokinetic properties. The shake-flask method is the traditional

and most reliable method for its determination.

Methodology:

Preparation of Phases:

Pre-saturate n-octanol with water and water with n-octanol by mixing them and allowing

the phases to separate.

Sample Preparation:

Prepare a stock solution of 2-Ethyloxolan-3-amine in the pre-saturated water.

Partitioning:

In a separatory funnel, combine a known volume of the aqueous stock solution with a

known volume of the pre-saturated n-octanol.

Shake the funnel vigorously for a set period (e.g., 10-30 minutes) to allow for the

partitioning of the amine between the two phases.

Allow the funnel to stand undisturbed until the two phases have completely separated.

Analysis:

Carefully separate the aqueous and n-octanol layers.

Determine the concentration of 2-Ethyloxolan-3-amine in each phase using a suitable

analytical technique (e.g., gas chromatography, HPLC, or UV-Vis spectroscopy if the

compound has a chromophore).

Calculation:
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The partition coefficient (P) is calculated as the ratio of the concentration of the amine in

the n-octanol phase to its concentration in the aqueous phase.

LogP is the base-10 logarithm of the partition coefficient.

Prepare pre-saturated octanol and water

Dissolve amine in aqueous phase

Mix aqueous and octanol phases

Shake to partition

Allow phases to separate

Analyze amine concentration in each phase

Calculate P = [Octanol]/[Water]

Calculate LogP = log10(P)
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Workflow for LogP determination by the shake-flask method.

Conclusion
While experimental data for 2-Ethyloxolan-3-amine is currently limited, the standard

methodologies outlined in this guide provide a clear path for the determination of its essential

physicochemical properties. The accurate measurement of these parameters is a critical step in

advancing the research and development of this compound for its potential applications in the

pharmaceutical and chemical industries. Researchers are encouraged to perform these

experiments to build a comprehensive physicochemical profile of 2-Ethyloxolan-3-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15265810#physicochemical-properties-of-2-
ethyloxolan-3-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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